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Compound of Interest

Compound Name: COLLODION

Cat. No.: B3344781

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of flexible collodion for
securing EEG electrodes, a method particularly valued for long-term monitoring due to its
strong adhesive properties and resistance to moisture. The following protocols and data are
intended to ensure reliable and high-quality EEG recordings in research and clinical settings.

Data Presentation

The use of flexible collodion for EEG electrode placement has been evaluated in various
studies, particularly in comparison to other adhesion methods like conductive pastes. The
following tables summarize key quantitative findings from this research.
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Experimental Protocols
Materials and Equipment

o EEG Electrodes: Silver-silver chloride (Ag/AgCl) or gold cup electrodes are recommended
for their superior recording properties.

¢ Flexible Collodion USP: A medical-grade adhesive.

e Collodion Remover or Acetone: For electrode removal.
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o Skin Preparation Gel: An abrasive prep (e.g., Nuprep) to clean the scalp and lower
impedance.

e Conductive Paste/Gel: To be used in the electrode cup to establish a connection with the
scalp.

o Cotton-tipped applicators: For applying skin prep and collodion.

o Gauze squares or cotton balls: To place over the electrode and hold the collodion.
» Syringe with blunt needle: For injecting conductive gel into the electrode cup.

o Compressed air source or a small fan: To aid in drying the collodion.

e Personal Protective Equipment (PPE): Splash goggles, lab coat, vapor respirator (in poorly
ventilated areas), and gloves.

o Measuring tape and marking pencil: For 10-20 system head measurement.

Safety Precautions

o Flammability: Flexible collodion and its removers (acetone) are highly flammable. Keep
away from heat, sparks, and open flames.

e Ventilation: Use in a well-ventilated area to minimize inhalation of fumes. For enclosed
spaces, exhaust ventilation may be necessary.

o Eye Protection: Avoid contact with eyes. In case of accidental contact, flush thoroughly with
water and seek medical attention.

o Storage: Store collodion in a cool, well-ventilated, and approved area, away from sources of
ignition.

Experimental Workflow Diagram
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Caption: Workflow for EEG electrode placement using flexible collodion.

Detailed Protocol for Electrode Application

Patient Preparation: Ensure the patient's hair is clean and dry, without any oils, sprays, or
conditioners.

Head Measurement: Use a measuring tape and marking pencil to determine and mark the
electrode locations according to the International 10-20 System.

Skin Preparation:
o At each marked location, part the hair to expose the scalp.
o Apply a small amount of abrasive skin preparation gel to a cotton-tipped applicator.

o Gently rub the scalp at the center of the marked X' to remove dead skin cells and oils,
thereby reducing impedance.

Electrode Preparation and Placement:
o Fill the cup of the electrode with a small amount of conductive paste.

o Press the electrode firmly onto the prepared site on the scalp. A small amount of paste
may ooze out from the hole in the center of the cup.

Securing with Collodion:

o Place a small square of gauze or a cotton ball over the electrode.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3344781?utm_src=pdf-body-img
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.benchchem.com/product/b3344781?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Using a cotton-tipped applicator or a tube with a fine tip, apply flexible collodion to the
gauze, ensuring it is fully saturated. Be careful to avoid spillage onto the surrounding skin.

o Alternatively, the gauze can be soaked in collodion before being placed over the
electrode.

e Drying:

o Use a compressed air source or a small fan to blow cool air over the collodion-soaked
gauze. This will accelerate the evaporation of the solvent and the hardening of the
collodion. The collodion should be dry in approximately two minutes.

o Repeat the application of collodion and drying process a few times for a more secure
attachment.

 Injecting Conductive Gel:

o Once the collodion is completely dry and the electrode is securely fastened, use a
syringe with a blunt needle to inject conductive gel through the hole in the electrode cup.
This ensures a continuous conductive pathway between the scalp and the electrode.

e Impedance Check:
o Connect the electrodes to the EEG amplifier.

o Measure the impedance of each electrode. The initial impedance should ideally be less
than 5,000 ohms (5 kOhms). If the impedance is too high, re-prep the site and re-apply the
electrode.

Detailed Protocol for Electrode Removal

» Preparation: Ensure the patient is in a comfortable and well-ventilated area. Have cotton
balls, collodion remover or acetone, and towels readily available.

e Application of Remover:

o Soak a cotton ball generously with collodion remover or acetone.
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o Apply the soaked cotton ball to the edge of the collodion-hardened gauze at each
electrode site. Allow the remover to soak in and dissolve the collodion. This may take 30
seconds or longer per electrode.

e Gentle Removal:

o Once the collodion has softened, gently peel away the gauze and lift the electrode from
the scalp. Avoid pulling on the hair or skin.

o If there is resistance, apply more remover and wait for it to penetrate further.
o Cleaning the Scalp and Hair:

o After all electrodes are removed, there will likely be residual collodion and conductive
paste in the hair and on the scalp.

o Apply more collodion remover or a skin-safe oil (like coconut or baby oil) to the affected
areas to break down the remaining adhesive.

o Use a comb to gently work through the hair and remove the loosened particles.

o The patient should be advised to wash their hair with shampoo to remove any remaining
residue. Using a conditioner after washing can help to detangle the hair.

 To cite this document: BenchChem. [Application Notes and Protocols for Flexible Collodion
in EEG Electrode Placement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344781#application-of-flexible-collodion-for-eeg-
electrode-placement]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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